Cas no 1566986-08-0 (5-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one)

• Product name: 5-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one
• CAS No: 1566986-08-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5736986
• PubChem ID: 104317650

5-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1566986-08-0
• 5-amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one
• EN300-1107089
• 2(1H)-Pyridinone, 5-amino-1-(3-hydroxybutyl)-
• 5-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C9H14N2O2/c1-7(12)4-5-11-6-8(10)2-3-9(11)13/h2-3,6-7,12H,4-5,10H2,1H3
• InChI Key： XGVVMCHLCOXRKP-UHFFFAOYSA-N
• SMILES： OC(C)CCN1C(C=CC(=C1)N)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų
• XLogP3: -0.5

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 371.2±42.0 °C(Predicted)
• pka: 14.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones